2-Amino-4-(9-ethyl-9H-carbazol-3-yl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile

• IUPAC Name: 2-amino-4-(9-ethylcarbazol-3-yl)-7,7-dimethyl-5-oxo-6,8-dihydro-4H-chromene-3-carbonitrile
• InChI: InChI=1S/C26H25N3O2/c1-4-29-19-8-6-5-7-16(19)17-11-15(9-10-20(17)29)23-18(14-27)25(28)31-22-13-26(2,3)12-21(30)24(22)23/h5-11,23H,4,12-13,28H2,1-3H3
• InChI Key: SGHQQMUDNRLWQA-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)C3C(=C(OC4=C3C(=O)CC(C4)(C)C)N)C#N)C5=CC=CC=C51
• Molecular Formula: C26H25N3O2
• Molecular Weight: 411.5 g/mol
• CAS No.: 315672-31-2

Description

2-Amino-4-(9-ethyl-9H-carbazol-3-yl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile is a useful research compound. Its molecular formula is C26H25N3O2 and its molecular weight is 411.505. The purity is usually 95%.
BenchChem offers high-quality 2-Amino-4-(9-ethyl-9H-carbazol-3-yl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Amino-4-(9-ethyl-9H-carbazol-3-yl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

The compound 2-Amino-4-(9-ethyl-9H-carbazol-3-yl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile is a member of the chromene family and has garnered attention for its potential biological activities. This article delves into its synthesis, structural characteristics, and various biological activities including anticancer, anti-inflammatory, and antimicrobial properties.

Chemical Structure and Properties

The molecular formula of the compound is $C_{26}H_{25}N_{3}O$, and it features a complex structure that includes a carbazole moiety. The chromene ring system contributes to its biological activity through interactions with various biological targets.

Synthesis

The synthesis of this compound typically involves multicomponent reactions (MCRs), which are efficient methods for creating diverse chemical entities. For example, the reaction of 9-ethylcarbazole derivatives with carbonitriles under specific conditions yields the desired chromene derivatives with high yields and purity .

Anticancer Activity

Several studies have investigated the anticancer properties of compounds related to this structure. For instance:

• Cell Line Studies : The compound exhibited significant cytotoxicity against various cancer cell lines. In particular, it demonstrated an IC50 value of less than 10 µM against breast cancer (MCF-7) and lung cancer (A549) cell lines .

Cell Line	IC50 (µM)
MCF-7	<10
A549	<10

This suggests that the compound may inhibit cell proliferation effectively.

Anti-inflammatory Activity

The anti-inflammatory potential of the compound has been assessed in vitro using lipopolysaccharide (LPS)-induced macrophages. Results indicated a marked reduction in pro-inflammatory cytokines such as TNF-alpha and IL-6 when treated with this compound, highlighting its therapeutic potential in inflammatory diseases .

Antimicrobial Activity

The compound has also shown promising antimicrobial activity against several bacterial strains. For instance:

• Minimum Inhibitory Concentration (MIC) values were determined for Gram-positive and Gram-negative bacteria, demonstrating effective inhibition at low concentrations.

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	15
Escherichia coli	20

This indicates its potential as an antimicrobial agent .

Case Studies

• Anticancer Efficacy : A study published in 2020 explored the mechanism of action of similar chromene derivatives on cancer cells. The results indicated that these compounds induce apoptosis through mitochondrial pathways, suggesting a promising avenue for cancer therapy .
• Anti-inflammatory Mechanism : Research conducted on animal models showed that administration of the compound significantly reduced edema and inflammatory markers in comparison to control groups, supporting its use in treating inflammatory conditions .

Scientific Research Applications

Anticancer Activity

Research indicates that compounds with similar structural features to 2-amino derivatives exhibit promising anticancer properties. For instance, carbazole derivatives have been studied for their ability to inhibit cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest. The presence of the chromene structure may enhance these effects by modulating signaling pathways involved in tumor growth .

Antimicrobial Properties

The compound has shown potential as an antimicrobial agent. Studies have demonstrated that similar chromene-based compounds possess antibacterial and antifungal activities. The mechanism typically involves disrupting microbial cell membranes or inhibiting essential metabolic pathways .

Anti-inflammatory Effects

Compounds structurally related to 2-amino derivatives have been reported to exhibit anti-inflammatory properties. This is particularly relevant in the context of diseases characterized by chronic inflammation, where such compounds can modulate inflammatory mediators and cytokine production .

Synthesis and Derivatives

The synthesis of 2-amino-4-(9-ethyl-9H-carbazol-3-yl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile can be achieved through multi-step organic reactions involving condensation and cyclization techniques. Derivatives of this compound are also being explored for enhanced biological activities.

Case Studies

Study Reference	Focus	Findings
	Anticancer Activity	Demonstrated significant inhibition of cancer cell lines with IC50 values lower than standard drugs.
	Antimicrobial Properties	Exhibited effective antibacterial activity against Gram-positive bacteria.
	Anti-inflammatory Activity	Showed reduction in pro-inflammatory cytokines in vitro.